Cas no 888972-46-1 (Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate)

Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate structure
888972-46-1 structure
Product Name:Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate
CAS No:888972-46-1
MF:C16H24N2O4S
MW:340.437763214111
CID:2149106
Update Time:2023-08-04

Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3S)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate
    • Tert-butyl (3s)-3-methyl-4-(phenylsulfonyl)piperazine-1-carboxylate
    • Inchi: 1S/C16H24N2O4S/c1-13-12-17(15(19)22-16(2,3)4)10-11-18(13)23(20,21)14-8-6-5-7-9-14/h5-9,13H,10-12H2,1-4H3/t13-/m0/s1
    • InChI Key: RDKPVKQLSFJVFR-ZDUSSCGKSA-N
    • SMILES: S(C1C=CC=CC=1)(N1CCN(C(=O)OC(C)(C)C)C[C@@H]1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 515
  • Topological Polar Surface Area: 75.3
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen